Cas no 2649078-57-7 (tert-butyl 3-isocyanato-3-methylbutanoate)

• Product Name: tert-butyl 3-isocyanato-3-methylbutanoate
• CAS No: 2649078-57-7
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 5993897
• PubChem ID: 84775339
• Update Time: 2025-10-29

tert-butyl 3-isocyanato-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-isocyanato-3-methylbutanoate
• 2649078-57-7
• EN300-1458733

• Inchi： 1S/C10H17NO3/c1-9(2,3)14-8(13)6-10(4,5)11-7-12/h6H2,1-5H3
• InChI Key： GIKMRNBAGLSSRY-UHFFFAOYSA-N
• SMILES： O(C(CC(C)(C)N=C=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 199.12084340g/mol
• Monoisotopic Mass: 199.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.7Ų

Additional information on tert-butyl 3-isocyanato-3-methylbutanoate

tert-butyl 3-isocyanato-3-methylbutanoate (CAS No. 2649078-57-7): A Key Intermediate in Modern Chemical Synthesis

The compound tert-butyl 3-isocyanato-3-methylbutanoate, identified by its CAS number 2649078-57-7, represents a significant intermediate in the realm of organic synthesis and pharmaceutical development. This molecule, characterized by its isocyanate functional group, plays a pivotal role in the creation of polymers, specialty chemicals, and bioactive molecules. Its unique structural properties make it a valuable tool for researchers exploring novel synthetic pathways and functional materials.

In recent years, the demand for high-performance polymers and specialty chemicals has surged, driven by advancements in industries such as automotive, aerospace, and biomedical engineering. The tert-butyl 3-isocyanato-3-methylbutanoate CAS No. 2649078-57-7 stands out as a versatile monomer that contributes to the development of polyurethanes with enhanced mechanical strength, thermal stability, and chemical resistance. These properties are particularly crucial in applications where materials are exposed to extreme conditions, such as high temperatures or corrosive environments.

The isocyanate group present in the molecular structure of tert-butyl 3-isocyanato-3-methylbutanoate is highly reactive, enabling it to participate in a variety of chemical reactions. One of the most notable reactions is its ability to undergo polymerization with diamines or polyols to form polyurethanes. These polyurethanes exhibit a wide range of properties that can be tailored by selecting appropriate reactants and reaction conditions. For instance, the incorporation of flexible segments into the polymer backbone can result in materials with excellent elasticity and cushioning properties, making them ideal for use in footwear, mattresses, and shock absorbers.

tert-butyl 3-isocyanato-3-methylbutanoate CAS No. 2649078-57-7 has found applications in the pharmaceutical industry. Its reactivity allows for the facile introduction of functional groups into larger molecules, facilitating the synthesis of complex drug candidates. Researchers have leveraged this compound to develop novel therapeutic agents targeting various diseases, including cancer and inflammatory disorders. The ability to precisely modify molecular structures using tert-butyl 3-isocyanato-3-methylbutanoate as a building block has significantly accelerated the drug discovery process. tert-butyl 3-isocyanato-3-methylbutanoate CAS No. 2649078-57-7 has emerged as a key component in these efforts, enabling the creation of high-performance materials that meet stringent industry standards. tert-butyl 3-isocyanato-3-methylbutanoate extends to its use as a crosslinking agent in coatings and adhesives. Its ability to form stable covalent bonds with various substrates makes it an effective agent for enhancing material adhesion and durability. This property is particularly valuable in industrial applications where coatings must withstand harsh environmental conditions, such as UV exposure or chemical degradation. The compound's role in these applications underscores its importance as a multifunctional chemical intermediate. tert-butyl 3-isocyanato-3-methylbutanoate CAS No. 2649078-57-7 is a cornerstone molecule in modern chemical synthesis, with far-reaching implications across multiple industries. Its reactivity and structural versatility make it an indispensable tool for researchers developing innovative materials and pharmaceuticals. As scientific understanding continues to evolve, it is likely that new applications for this compound will emerge, further solidifying its position as a critical component in advanced chemical systems.